molecular formula C10H14MgO4 B8663703 Bis(2,4-pentanedionato)magnesium(II)

Bis(2,4-pentanedionato)magnesium(II)

Cat. No. B8663703
M. Wt: 222.52 g/mol
InChI Key: AKTIAGQCYPCKFX-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Description

Bis(2,4-pentanedionato)magnesium(II) is a useful research compound. Its molecular formula is C10H14MgO4 and its molecular weight is 222.52 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bis(2,4-pentanedionato)magnesium(II) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bis(2,4-pentanedionato)magnesium(II) including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Bis(2,4-pentanedionato)magnesium(II)

Molecular Formula

C10H14MgO4

Molecular Weight

222.52 g/mol

IUPAC Name

magnesium;4-oxopent-2-en-2-olate

InChI

InChI=1S/2C5H8O2.Mg/c2*1-4(6)3-5(2)7;/h2*3,6H,1-2H3;/q;;+2/p-2

InChI Key

AKTIAGQCYPCKFX-UHFFFAOYSA-L

Canonical SMILES

CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].[Mg+2]

Origin of Product

United States

Synthesis routes and methods

Procedure details

350 g (6 mol) of magnesium hydroxide was supplied to the kneader used in Comparative Example 1, and stirred. Thereafter, 1,443 g [14.4 mol, magnesium hydroxide/acetylacetone=1/2.4 (molar ratio)] of acetylacetone was added dropwise into the kneader over 3 hours. The reaction temperature was between 35 and 64° C. After completion of the dropping, at a temperature of 64 to 65° C., the reaction mixture was stirred and mixed for aging for 4 hours until the reaction was complete. The resulting product was warmed under a flow of nitrogen gas. When the temperature was elevated up to 65° C., the product was subjected to the drying step, and dried at 104 to 125° C. for 12 hours until the product attained a moisture content of 0.17% by weight. The dried product was cooled to give 1,342 g of white magnesium acetylacetonate [yield 99.3 mol % (magnesium hydroxide basis), purity 98.9% by weight].
Quantity
350 g
Type
reactant
Reaction Step One
Quantity
14.4 mol
Type
reactant
Reaction Step Two

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